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Compound of Interest

Compound Name: Glucoprotamin

Cat. No.: B1170495 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Glucoprotamin is a potent antimicrobial agent utilized extensively in disinfection and antiseptic

applications. This technical guide provides a comprehensive overview of its chemical

identifiers, antimicrobial efficacy, and mode of action, with a focus on data relevant to

researchers and professionals in drug development. Glucoprotamin demonstrates broad-

spectrum activity against a variety of bacteria and fungi, making it a subject of significant

interest for the development of novel anti-infective strategies.

Chemical Identifiers and Properties
Glucoprotamin is a complex substance with the following key identifiers:

Identifier Value Reference

CAS Number 164907-72-6 [1][2]

EC Number 403-950-8 [3]

Molecular Formula C44H50ClN4.Br.2BrH [1]

Physical Properties
Nonvolatile, readily soluble in

water.
[1]
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Antimicrobial Activity: Quantitative Data
The antimicrobial efficacy of Glucoprotamin has been evaluated in numerous studies,

primarily following standardized European protocols (EN 1040 for bactericidal activity and EN

1275 for fungicidal activity). These studies provide quantitative measures of its potency against

a range of microorganisms.

Minimum Inhibitory and Bactericidal Concentrations
(MIC/MBC)

Microorganism MIC (mg/L) MBC (mg/L) Reference

Staphylococcus

aureus
- 19 ± 5.7 [4]

Methicillin-resistant

Staphylococcus

aureus (MRSA)

- 17 ± 3.3 [4]

Pseudomonas

aeruginosa
- 34 ± 1.2 [4]

Tetracycline-resistant

Pseudomonas

aeruginosa

- 55 ± 4.7 [4]

Log Reduction in Microbial Viability
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Test Condition
Microorganism
(s)

Log10
Reduction

Contact Time Reference

0.5%

Glucoprotamin

Clinical bacterial

isolates
- 1 minute [5]

Incidin Plus

(contains

Glucoprotamin)

Clinical fungal

isolates
- 5 minutes [5]

1.5%

Glucoprotamin

(in-use, on

surgical

instruments)

Aerobic bacteria 5.98 ± 0.48 60 minutes [3]

1.5%

Glucoprotamin

(in-use, on

surgical

instruments)

Anaerobic

bacteria
6.75 ± 0.54 60 minutes [3]

84 mg/L

Glucoprotamin

P. aeruginosa &

tetracycline-

resistant P.

aeruginosa

≥ 5 5 minutes [2]

Experimental Protocols
The evaluation of Glucoprotamin's antimicrobial activity predominantly relies on standardized

suspension tests. These protocols provide a framework for assessing the basic bactericidal and

fungicidal efficacy of chemical disinfectants.

EN 1040: Basic Bactericidal Activity
This quantitative suspension test evaluates the bactericidal activity of a disinfectant under

defined laboratory conditions.
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Preparation

Exposure Neutralization & Plating Analysis

Prepare bacterial test suspension
(e.g., S. aureus, P. aeruginosa)

Mix product dilution with
bacterial suspension

Prepare dilutions of Glucoprotamin

Incubate at specified temperature
and contact time (e.g., 5 min)

Add neutralizer to stop
antimicrobial action

Plate serial dilutions
of the mixture Incubate plates Count Colony Forming Units (CFU) Calculate log reduction

Click to download full resolution via product page

EN 1040 Experimental Workflow

EN 1275: Basic Fungicidal Activity
This standard specifies a quantitative suspension test to determine the fungicidal or yeasticidal

activity of chemical disinfectants.
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Preparation

Exposure Neutralization & Plating Analysis

Prepare fungal/yeast test suspension
(e.g., C. albicans, A. niger)

Mix product dilution with
fungal/yeast suspension

Prepare dilutions of Glucoprotamin

Incubate at specified temperature
and contact time

Add neutralizer to stop
antimicrobial action

Plate serial dilutions
of the mixture Incubate plates Count Colony Forming Units (CFU) Calculate log reduction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Properties and Antimicrobial Activity]. BenchChem, [2025]. [Online PDF]. Available at:
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identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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